Cas no 42588-37-4 (Enstar)

• Product Name: Enstar
• CAS No: 42588-37-4
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 329792
• PubChem ID: 6434236
• Update Time: 2025-04-19

Enstar Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienoic acid,3,7,11-trimethyl-, 2-propyn-1-yl ester, (2E,4E)-
• Kinoprene
• Kinoprene Solution
• 2-propyn-1-yl (2E,4E)-3,7,11-trimethyl-2,4-dodecadienoate
• Altodel
• enstar
• ENSTAR II IGR
• enstarigr
• KINOPRENE,100MG,NEAT
• prop-2-ynyl (E,E)-(RS)-3,7,11-trimethyldodeca-2,4-dienoate
• propargyl 3,7,11-trimethyldodeca-2,4-dienoate
• rac-prop-2-yn-1-yl (2E,4E,7R)-3,7,11-trimethyldodeca-2,4-dienoate
• xr777
• ENT 70531
• ZR 77
• (2E,4E)-3,7,11-Trimethyl-2,4-dodecadienoic acid 2-propyn-1-yl ester
• XR 777
• Kinoprene [ANSI:ISO]
• Caswell No. 714AA
• CHEMBL38226
• NS00004731
• XR-777
• 2,4-Dodecadienoic acid, 3,7,11-trimethyl-, 2-propynyl ester, (E,E)-
• 2,4-Dodecadienoic acid, 3,7,11-trimethyl-, 2-propynyl ester
• prop-2-yn-1-yl (2E,4E)-3,7,11-trimethyldodeca-2,4-dienoate
• Enstar IGR
• Tox21_302008
• 2,4-DODECADIENOIC ACID, 3,7,11-TRIMETHYL-, 2-PROPYN-1-YL ESTER, (2E,4E)
• DTXSID3032624
• Kinoprene [ANSI]
• UNII-6IW5NLQ04R
• 42588-37-4
• 2-Propynyl (E,E)-3,7,11-trimethyl-2,4-dodecadienoate
• 2-Kinoprene
• Dimethyl2,5-pyridinedicarboxylate
• ZR-77
• ZR77
• NCGC00255358-01
• prop-2-ynyl (2E,4E)-3,7,11-trimethyldodeca-2,4-dienoate
• BRN 2108959
• 37882-31-8
• Kinopren
• 2,4-Dodecadienoic acid, 3,7,11-trimethyl-, 2-propynyl ester, (2E,4E)-
• CHEBI:39243
• SCHEMBL43180
• C19042
• EINECS 255-898-9
• ZR-777 5E
• ZR-777
• DTXCID1012624
• Q27119786
• EPA Pesticide Chemical Code 107501
• (E,E)-2-Propynyl 3,7,11-trimethyl-2,4-dodecadienoate
• 6IW5NLQ04R
• KINOPRENE, (+/-)-
• CAS-42588-37-4
• 2-Propynyl 3,7,11-trimethyl-2,4-dodecadienoate
• KINOPRENE [ISO]
• (E,E)-3,7,11-Trimethyl-2,4-dodecadienoic acid 2-propynyl ester
• SCHEMBL2233054
• ENT-70531
• ZR 777
• KINOPRENE [MI]
• AKOS015903440
• Enstar

• Inchi： 1S/C18H28O2/c1-6-13-20-18(19)14-17(5)12-8-11-16(4)10-7-9-15(2)3/h1,8,12,14-16H,7,9-11,13H2,2-5H3/b12-8+,17-14+
• InChI Key： FZRBKIRIBLNOAM-WHVZTFIZSA-N
• SMILES： O(CC#C)C(/C=C(\C)/C=C/CC(C)CCCC(C)C)=O

Computed Properties

• Exact Mass: 276.20900
• Monoisotopic Mass: 276.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 6

Experimental Properties

• Density: 0.919±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <25 ºC
• Boiling Point: bp0.04 115-116°
• Flash Point: 40.5 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: Insuluble (6.6E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 4.51780

Enstar Security Information

• Hazardous Material transportation number：UN1993 3/PG 3
• Hazard Category Code： R10
• RTECS：JR1730000
• Risk Phrases：R10